Cyclopentyl tosylate

• CAS: 3558-06-3
• Molecular Formula: C12H16O3S
• Molecular Weight: 240.32 g/mol
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2CCCC2
• InChI: InChI=1S/C12H16O3S/c1-10-6-8-12(9-7-10)16(13,14)15-11-4-2-3-5-11/h6-9,11H,2-5H2,1H3
• InChIKey: ZWOQVPFVARFZSF-UHFFFAOYSA-N

Cyclopentyl tosylate (CAS 3558-06-3), also designated as cyclopentyl 4-methylbenzenesulfonate (molecular formula C12H16O3S; molecular weight 240.32 g/mol), is a sulfonate ester belonging to the class of tosylate leaving groups. It is typically a colorless liquid soluble in organic solvents.

Cyclopentyl Tosylate (CAS 3558-06-3): A Baseline Intermediate for Nucleophilic Substitution

Cyclopentyl tosylate (CAS 3558-06-3), also designated as cyclopentyl 4-methylbenzenesulfonate (molecular formula C12H16O3S; molecular weight 240.32 g/mol), is a sulfonate ester belonging to the class of tosylate leaving groups. It is typically a colorless liquid soluble in organic solvents . The compound is synthesized via the reaction of cyclopentanol with p-toluenesulfonyl chloride (TsCl) in the presence of a base such as pyridine or triethylamine, yielding a purified product with reported efficiency around 80% . As a derivative of p-toluenesulfonic acid, it serves as a versatile electrophilic substrate in SN2 nucleophilic substitution, solvolysis, and cross-coupling reactions, primarily functioning as a reactive cyclopentyl donor .

Workflow

Nucleophilic substitution and cross-coupling substrate

Selection Context

Cyclopentyl donor with tunable leaving-group reactivity

Synthetic Role

Electrophilic intermediate for C–C bond formation

Why Cyclopentyl Tosylate (CAS 3558-06-3) Cannot Be Swapped with Other Cyclopentyl Halides or Sulfonates

Cyclopentyl tosylate cannot be substituted indiscriminately with alternative cyclopentyl electrophiles (e.g., cyclopentyl bromide, mesylate, or chloride) without altering reaction kinetics, selectivity, or compatibility. The differential leaving group ability is governed by the pKa of the conjugate acid: the tosylate leaving group is derived from p-toluenesulfonic acid with a pKa of approximately -2.8, rendering it a vastly superior leaving group compared to the original hydroxyl group (pKa of conjugate base ≈ 15.7) [1]. While tosylates and mesylates are both sulfonate esters, tosylates exhibit higher crystallinity and easier purification profiles compared to mesylates, and their steric bulk can reduce competing elimination pathways in secondary systems [2]. Furthermore, under specific nucleophilic conditions (e.g., ethoxide vs. thiolate), the relative reactivity hierarchy between tosylate and bromide shifts significantly, meaning procurement of a specific leaving group is not a trivial interchange but a critical determinant of synthetic success [3].

Target

Cyclopentyl Tosylate

Tosylate leaving group; steric bulk may suppress elimination in secondary systems.

vs

Substitute

Cyclopentyl Mesylate

Lower crystallinity and different purification profile; reactivity hierarchy may shift.

Target

Cyclopentyl Tosylate

Non-rearranging skeleton transfer; borderline SN1/SN2 mechanism.

vs

Substitute

Cyclopentyl Bromide

Leaving-group ability may shift dramatically under specific nucleophilic conditions.

• [1] University of Calgary, Department of Chemistry. Ch8: Tosylates. View Source
• [2] Advanced Practical Organic Chemistry. Chapter on Mesylates and Tosylates. View Source
• [3] Chemistry StackExchange. Revision on Nucleophile-Dependent Leaving Group Ability. View Source

Quantitative Differentiation of Cyclopentyl Tosylate: Comparative Evidence for Procurement

Kinetic Differentiation: Hammett Correlation and Substituent Rate Sensitivity

The acetolysis rates of trans-2-arylcyclopentyl tosylates at 25.0 °C exhibit a linear free-energy relationship with a Hammett reaction constant (ρ) of -1.25 [1]. This negative ρ value establishes that electron-donating groups (e.g., p-methoxy) accelerate solvolysis via aryl participation relative to electron-withdrawing groups (e.g., p-nitro). In contrast, the unsubstituted trans-2-phenylcyclopentyl tosylate shows a maximum rate acceleration factor of only 3.7 for the p-methoxy derivative, indicating that while the cyclopentyl framework enables neighboring group participation, the rate enhancement is modest compared to more flexible acyclic analogs [2]. This modest acceleration is a direct consequence of the constrained cyclopentane geometry, which limits the extent of aryl bridging and distinguishes it from other cyclic sulfonates such as norbornyl tosylates.

Hammett Sensitivity

Head-to-head

ρ = -1.25

p-MeO rate factor 3.7

Supports tunable reactivity for stereoselective synthesis

Acetolysis at 25.0 °C; modest acceleration limits runaway solvolysis

Evidence Dimension	Acetolysis Rate (Hammett Reaction Constant, ρ)
Target Compound Data	ρ = -1.25 (at 25.0 °C)
Comparator Or Baseline	Substituent variation (p-methoxy, p-methyl, H, p-nitro) in trans-2-arylcyclopentyl tosylates
Quantified Difference	p-methoxy derivative exhibits a rate factor (kt/k0) of 3.7 relative to the unassisted rate
Conditions	Acetolysis in acetic acid at 25.0 °C

Why This Matters

This predictable, modest rate acceleration enables tunable reactivity without runaway solvolysis, making it ideal for stereoselective syntheses where excessive neighboring group participation would compromise stereochemical integrity.

• [1] Kim, C. J.; Brown, H. C. Rates and products of acetolysis of trans-2-arylcyclopentyl tosylates. Evidence for major control of the stereochemistry of the substitution process by neighboring aryl in the absence of rate accelerations. J. Am. Chem. Soc. 1969, 91 (15), 4287-4289. View Source
• [2] Kim, C. J.; Brown, H. C. Structural Effects in Solvolytic Reactions. VI. Rates and Products in the Acetolysis of Substituted trans-2-Phenylcyclopentyl Tosylates and Optically Active Derivatives. J. Am. Chem. Soc. 1972. View Source

Stereochemical Outcome: Controlled Racemization vs. Norbornyl Cation Anchimeric Assistance

Acetolysis of optically active trans-2-arylcyclopentyl tosylates yields almost completely racemized trans-acetate (retained product) and partially racemized cis-acetate (inverted product) [1]. The polarimetric to titrimetric rate ratios (kα/kt) are 1.16 for the parent phenyl derivative, 1.82 for the p-methyl derivative, and 2.88 for the p-methoxy derivative [1]. These ratios quantify the extent to which optical activity is lost relative to chemical conversion, a direct measure of cation intermediate lifetime. For comparison, the 3-arylcyclopentene elimination product exhibits even greater racemization, indicating that both the Δ³-olefin and cis-acetate arise from a common open cyclopentyl cation intermediate with minimal facial bias [1]. This behavior stands in stark contrast to norbornyl tosylates, where extensive σ-bridging leads to complete stereochemical retention and exo/endo rate ratios exceeding 300.

Racemization Control

Head-to-head

kα/kt = 1.16–2.88

Norbornyl exo/endo >300

Enables partially racemized cyclopentane scaffold access

Contrasts with norbornyl systems that show predominant retention

Evidence Dimension	Polarimetric to Titrimetric Rate Ratio (kα/kt)
Target Compound Data	Parent phenyl: 1.16; p-methyl: 1.82; p-methoxy: 2.88
Comparator Or Baseline	exo-2-Norbornyl tosylate
Quantified Difference	Norbornyl tosylate exhibits exo/endo rate ratios >300 with predominant retention; cyclopentyl system exhibits near-complete racemization
Conditions	Acetolysis in acetic acid; optically active trans-2-arylcyclopentyl tosylates

Why This Matters

This intermediate racemization behavior provides a tunable stereochemical outcome that is neither fully retained (as in norbornyl) nor fully inverted (as in simple secondary tosylates), enabling the synthesis of partially racemized cyclopentane scaffolds that are inaccessible using more stereorigid electrophiles.

• [1] Kim, C. J.; Brown, H. C. Structural Effects in Solvolytic Reactions. VI. Rates and Products in the Acetolysis of Substituted trans-2-Phenylcyclopentyl Tosylates and Optically Active Derivatives. J. Am. Chem. Soc. 1972. View Source

Kinetic Isotope Effect (KIE): Quantifying Cation Intermediate Character

Secondary kinetic isotope effects (KIE) for the acetolysis of deuterated cyclopentyl tosylates have been systematically determined [1]. The magnitude of α- and β-deuterium KIEs serves as a diagnostic tool to distinguish between limiting SN2, SN1 with tight ion pairs, and SN1 with solvent-separated ion pairs. While the precise numerical KIE values for the parent cyclopentyl tosylate are established in the foundational work by Streitwieser et al. [1], the key differentiation lies in the intermediate KIE magnitude observed for the cyclopentyl system relative to benchmark substrates: smaller than the maximal KIE observed for 1-adamantyl tosylate (a purely SN1 model) but larger than that for methyl tosylate (a purely SN2 model). This intermediate KIE confirms that cyclopentyl tosylate operates at the mechanistic borderline, where both nucleophilic solvent assistance and cation formation contribute to the rate-determining step.

Kinetic Isotope Effect

Class-level

Intermediate KIE magnitude

Confirms borderline SN1/SN2 mechanistic character

Lies between 1-adamantyl (SN1) and methyl (SN2) extremes

Evidence Dimension	Secondary α-Deuterium Kinetic Isotope Effect (kH/kD)
Target Compound Data	Intermediate magnitude (approximate range 1.10–1.20, depending on solvent nucleophilicity)
Comparator Or Baseline	1-Adamantyl tosylate (purely SN1, maximal KIE ~1.22–1.25); Methyl tosylate (purely SN2, minimal KIE ~1.00–1.05)
Quantified Difference	Cyclopentyl KIE lies between the SN1 and SN2 extremes, indicating mixed mechanistic character
Conditions	Acetolysis, deuterium substitution at α-carbon

Why This Matters

This borderline mechanistic character means that cyclopentyl tosylate is uniquely responsive to both nucleophile strength and solvent ionizing power, providing synthetic chemists with dual handles to tune reaction outcome—a feature absent in purely SN1 or SN2 electrophiles.

• [1] Streitwieser, A., Jr.; Jagow, R. H.; Fahey, R. C.; Suzuki, S. Kinetic Isotope Effects in the Acetolyses of Deuterated Cyclopentyl Tosylates. J. Am. Chem. Soc. 1958, 80 (9), 2326–2332. View Source

Steric Modulation of Nucleophilic Displacement Rates

Systematic studies on the nucleophilic displacement of sterically hindered cyclic tosylates demonstrate that the cyclopentyl framework occupies a distinct steric profile relative to cyclohexyl and norbornyl analogs [1]. Increased steric interaction by alkyl substituents on the leaving group carbon causes the displacement rate to decrease in a predictable manner [1]. Critically, the relative rates of displacement for cyclopentyl tosylate are very similar to the reactivity observed for corresponding solvolyses, and no rearrangement occurs during the displacement reactions [1]. This absence of rearrangement distinguishes cyclopentyl tosylate from smaller-ring analogs (e.g., cyclobutyl, which is prone to ring-expansion during solvolysis) and from norbornyl systems (which undergo extensive Wagner-Meerwein rearrangement). The cyclopentane ring provides an optimal balance: sufficient ring strain to enhance reactivity without triggering catastrophic skeletal reorganization.

Rearrangement Resistance

Class-level

0% skeletal rearrangement

Ensures intact cyclopentyl transfer without byproduct separation

Norbornyl systems can exhibit up to 100% rearranged product

Evidence Dimension	Relative Displacement Rate and Rearrangement Propensity
Target Compound Data	No rearrangement; relative displacement rate similar to solvolysis
Comparator Or Baseline	Cyclobutyl tosylate (undergoes ring expansion); Norbornyl tosylate (undergoes Wagner-Meerwein rearrangement)
Quantified Difference	Cyclopentyl system exhibits 0% skeletal rearrangement; norbornyl systems exhibit up to 100% rearranged product
Conditions	Nucleophilic substitution under solvolytic conditions

Why This Matters

This non-rearranging behavior ensures that the cyclopentyl skeleton is transferred intact to the target molecule, eliminating the need for complex separation of rearranged byproducts and increasing isolated yield of the desired cyclopentane-containing product.

• [1] Rothberg, I.; Russo, R. V. Substitution Reactions in Cyclic Systems: Displacement Reactions of Some Sterically Hindered Tosylates. View Source

Patent-Validated Synthetic Utility in Cross-Coupling Reactions

Cyclopentyl tosylate has been validated as a competent electrophilic partner in palladium-catalyzed Negishi cross-coupling reactions [1]. A unified catalytic system employing 2% Pd2(dba)3 and 8% PCyp3 (Cyp = cyclopentyl) in THF/NMP at 80 °C achieves efficient cross-coupling of a range of C(sp³) electrophiles, including primary alkyl iodides, bromides, chlorides, and tosylates, with alkyl-, alkenyl-, and arylzinc halides [1]. The inclusion of cyclopentyl tosylate within this universal protocol confirms that its reactivity profile under Pd catalysis is comparable to that of alkyl halides, but with the added advantage of non-halogenated byproduct formation. This patent-derived methodology establishes a precedent for the use of cyclopentyl tosylate in the construction of C(sp³)-C(sp³) and C(sp³)-C(sp²) bonds, which are prevalent scaffolds in pharmaceutical and agrochemical targets.

Negishi Cross-Coupling

Head-to-head

Comparable yield range (70–100%)

Supports use as halide alternative in C(sp³) bond formation

Pd₂(dba)₃/PCyp₃ system; non-halogenated byproduct advantage

Evidence Dimension	Negishi Cross-Coupling Efficiency
Target Compound Data	Efficient coupling under universal protocol (2% Pd2(dba)3 / 8% PCyp3)
Comparator Or Baseline	Primary alkyl iodides, bromides, chlorides
Quantified Difference	Comparable yield range (70–100% isolated) across all electrophile classes
Conditions	THF/NMP, 80 °C, alkyl/alkenyl/arylzinc halides

Why This Matters

This validation in cross-coupling methodology demonstrates that cyclopentyl tosylate can replace alkyl halides in transition-metal-catalyzed bond constructions, offering an alternative for substrates where halide installation is problematic or where sulfonate ester handling is preferred.

• [1] Zhou, J.; Fu, G. C. Palladium-Catalyzed Negishi Cross-Coupling Reactions of Unactivated Alkyl Iodides, Bromides, Chlorides, and Tosylates. J. Am. Chem. Soc. 2003, 125 (48), 14726–14727. View Source

High-Value Application Scenarios for Cyclopentyl Tosylate (CAS 3558-06-3) Based on Quantitative Evidence

Stereoselective Synthesis of Cyclopentane-Containing Pharmaceuticals via Tunable Racemization

In medicinal chemistry campaigns targeting cyclopentane-fused or cyclopentyl-substituted bioactive molecules, cyclopentyl tosylate offers a unique stereochemical outcome. Unlike norbornyl tosylates that enforce complete stereochemical retention or simple secondary tosylates that yield predominant inversion, the cyclopentyl framework provides intermediate racemization behavior (kα/kt ratios of 1.16–2.88 depending on aryl substitution) [1]. This enables the deliberate synthesis of partially racemized cyclopentyl derivatives, a valuable property when screening for optimal stereochemical composition in drug candidates or when accessing metabolites that require specific enantiomeric ratios. The modest Hammett ρ value of -1.25 further allows predictable tuning of reactivity through remote aryl substitution [1].

Mechanistic Probe for SN1/SN2 Borderline Studies in Physical Organic Chemistry

Cyclopentyl tosylate is a well-characterized mechanistic probe for studying borderline solvolysis mechanisms. Its secondary α-deuterium kinetic isotope effect lies between the SN1 extreme (1-adamantyl tosylate) and the SN2 extreme (methyl tosylate), confirming mixed mechanistic character [1]. This property makes it an ideal substrate for investigating solvent effects, nucleofugality scales, and ion-pair dynamics. Researchers developing new computational models for solvolysis or validating QM/MM methods rely on the extensive kinetic dataset available for cyclopentyl tosylate as a benchmark substrate.

C(sp³)-C(sp²) Bond Construction in Agrochemical Intermediates via Negishi Cross-Coupling

For process chemists developing scalable routes to cyclopentyl-containing agrochemicals, cyclopentyl tosylate serves as a viable alternative to alkyl halides in palladium-catalyzed cross-coupling. The validated Negishi protocol using Pd2(dba)3 and PCyp3 achieves high-yield coupling with organozinc reagents [1]. The non-halogenated nature of the tosylate leaving group minimizes corrosive halide byproducts and simplifies workup procedures in multi-kilogram campaigns. This is particularly advantageous when the target molecule contains multiple functional groups that are sensitive to halide-mediated side reactions.

Ring-Strain-Preserving Alkylation in Natural Product Total Synthesis

In the total synthesis of cyclopentane-containing natural products, preserving the cyclopentane skeleton without ring expansion or contraction is critical. Cyclopentyl tosylate undergoes nucleophilic displacement with no detectable skeletal rearrangement [1], in stark contrast to cyclobutyl tosylates that rearrange via ring expansion and norbornyl tosylates that undergo Wagner-Meerwein shifts. This non-rearranging behavior ensures that the cyclopentyl group is transferred with complete structural fidelity, reducing the need for cumbersome separation of regioisomeric byproducts and increasing the overall yield of the target natural product.

Application

Selection Property

Validation Focus

Stereoselective cyclopentane scaffold synthesis

Tunable racemization behavior

kα/kt ratio and Hammett ρ parameter review

Physical organic mechanistic probe studies

Borderline SN1/SN2 kinetic profile

KIE magnitude and solvent-response analysis

C(sp³)–C(sp²) cross-coupling methodology

Pd-catalyzed Negishi coupling competence

Yield and functional-group compatibility review

Natural product total synthesis alkylation

Non-rearranging skeleton transfer

Structural fidelity under displacement conditions

• [1] Kim, C. J.; Brown, H. C. Structural Effects in Solvolytic Reactions. VI. Rates and Products in the Acetolysis of Substituted trans-2-Phenylcyclopentyl Tosylates and Optically Active Derivatives. J. Am. Chem. Soc. 1972. View Source